2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide

• Molecular Formula: C23H24ClN3O2
• Molecular Weight: 409.9 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide
• InChI: InChI=1S/C23H24ClN3O2/c24-20-8-3-1-7-18(20)22-16-19(17-6-2-4-9-21(17)26-22)23(28)25-10-5-11-27-12-14-29-15-13-27/h1-4,6-9,16H,5,10-15H2,(H,25,28)
• InChI Key: PWIVETJXNCOJQI-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4Cl

Description

2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Also known as TAK-901, this compound belongs to the class of quinoline carboxamides and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide is not fully understood. However, it has been shown to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are involved in cell growth and proliferation. This inhibition leads to cell cycle arrest and apoptosis, which may contribute to its anti-tumor activity.
Biochemical and Physiological Effects:
2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce cell cycle arrest and apoptosis, and reduce the expression of certain oncogenes. Additionally, it has been shown to have neuroprotective effects and may protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide in lab experiments is its potential as a therapeutic agent for cancer and neurodegenerative disorders. Additionally, it has been shown to have low toxicity in animal studies. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide. One direction is to further study its mechanism of action and identify potential targets for its therapeutic activity. Additionally, it may be useful to study its efficacy in animal models of cancer and neurodegenerative disorders. Furthermore, it may be useful to explore its potential as a combination therapy with other anti-cancer or neuroprotective agents.

Synthesis Methods

The synthesis of 2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide involves several steps, including the reaction of 2-chloroaniline with 2-chlorobenzoyl chloride to form 2-chloro-N-(2-chlorophenyl)benzamide. This is then reacted with morpholine and propylamine to yield 2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)benzamide, which is further reacted with 2-chloro-4-iodoquinoline to form the final product.

Scientific Research Applications

2-(2-chlorophenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.